![molecular formula C10H9BrF3NO B2516185 2-Bromo-n-[4-(trifluoromethyl)benzyl]acetamide CAS No. 1007229-11-9](/img/structure/B2516185.png)
2-Bromo-n-[4-(trifluoromethyl)benzyl]acetamide
Overview
Description
2-Bromo-n-[4-(trifluoromethyl)benzyl]acetamide is a useful research compound. Its molecular formula is C10H9BrF3NO and its molecular weight is 296.087. The purity is usually 95%.
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Scientific Research Applications
Synthetic Organic Chemistry
- Chemoselective N-acylation Reagents : A review highlighted the development of chemoselective N-acylation reagents, including compounds with structural motifs similar to 2-Bromo-n-[4-(trifluoromethyl)benzyl]acetamide. These reagents exhibit improved chemoselectivity compared to existing N-acylation reagents and are fundamental in synthetic organic chemistry for developing chiral ligands and studying the stability to racemization of compounds with axial chirality based on an acyclic imide N-Ar bond rotation (Kondo & Murakami, 2001).
Environmental Science
- Degradation of Acetaminophen : A study discussed the degradation of acetaminophen (ACT) through advanced oxidation processes (AOPs), identifying various by-products, including acetamide. This research might indirectly relate to the environmental behaviors and degradation pathways of structurally related compounds like this compound. The study emphasizes the importance of understanding the degradation mechanisms and environmental impacts of chemical compounds (Qutob et al., 2022).
Pharmacology and Medicinal Chemistry
- Pharmacokinetics and Toxicology of Psychoactive Substances : While not directly related to this compound, research on the pharmacokinetics, pharmacodynamics, and toxicology of new psychoactive substances (NPS) offers insight into the methodological approaches for studying the effects, metabolism, and safety profiles of novel compounds in pharmacology and toxicology (Nugteren-van Lonkhuyzen et al., 2015).
Safety and Hazards
Future Directions
While specific future directions for “2-Bromo-n-[4-(trifluoromethyl)benzyl]acetamide” are not available in the retrieved data, it’s worth noting that compounds with similar structures are often used in the synthesis of other complex molecules, suggesting potential applications in areas such as pharmaceuticals and materials science .
Properties
IUPAC Name |
2-bromo-N-[[4-(trifluoromethyl)phenyl]methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrF3NO/c11-5-9(16)15-6-7-1-3-8(4-2-7)10(12,13)14/h1-4H,5-6H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMBLWFQYQPOXHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)CBr)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrF3NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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